Cas no 2171909-04-7 (4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• CAS No: 2171909-04-7
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6217482
• PubChem ID: 165505467
• Update Time: 2025-10-23

4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• 2171909-04-7
• EN300-1485334
• 4-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}butanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-30(12-6-11-25(31)32)26(33)17-13-18(28)15-19(14-17)29-27(34)35-16-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,13-15,24H,6,11-12,16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： FTADRGJMJSNCMF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid

Recent Advances in the Study of 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS: 2171909-04-7)

The compound 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS: 2171909-04-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the bromo-substituted phenyl ring makes it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to create peptides with enhanced stability and bioavailability.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid exhibit potent inhibitory activity against specific protein-protein interactions (PPIs) involved in cancer progression. The compound's unique structural features allow it to bind with high affinity to target proteins, making it a promising candidate for the development of anti-cancer therapeutics.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. In vitro and in vivo studies have shown that it can effectively cross cell membranes and reach therapeutic concentrations in target tissues. These findings underscore its potential as a lead compound for further optimization and clinical development.

Despite these promising results, challenges remain in the large-scale synthesis and formulation of 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid. Researchers are actively exploring novel synthetic routes and purification techniques to address these issues and facilitate its broader application in drug discovery.

In conclusion, the compound 4-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS: 2171909-04-7) represents a valuable tool in the field of chemical biology and medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in drug discovery.